Cas no 386767-18-6 (2,5-Oxazolidinedione,3-acetyl-4-methyl-, (4S)-)

2,5-Oxazolidinedione,3-acetyl-4-methyl-, (4S)- structure
386767-18-6 structure
Product Name:2,5-Oxazolidinedione,3-acetyl-4-methyl-, (4S)-
CAS No:386767-18-6
MF:C6H7NO4
MW:157.124081850052
CID:298691
PubChem ID:45086078
Update Time:2025-04-19

2,5-Oxazolidinedione,3-acetyl-4-methyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Oxazolidinedione,3-acetyl-4-methyl-, (4S)-
    • 2,5-Oxazolidinedione, 3-acetyl-4-methyl-, (4S)- (9CI)
    • 386767-18-6
    • (S)-3-Acetyl-4-methyloxazolidine-2,5-dione
    • SCHEMBL7017809
    • KOKJQPWPRPYFKF-VKHMYHEASA-N
    • (S)-3-acetyl-4-methyl-2,5-oxazolidinedione
    • 2,5-Oxazolidinedione,3-acetyl-4-methyl-,(4S)-(9ci)
    • Inchi: 1S/C6H7NO4/c1-3-5(9)11-6(10)7(3)4(2)8/h3H,1-2H3/t3-/m0/s1
    • InChI Key: KOKJQPWPRPYFKF-VKHMYHEASA-N
    • SMILES: O1C(N(C(C)=O)[C@H](C1=O)C)=O

Computed Properties

  • Exact Mass: 157.03751
  • Monoisotopic Mass: 157.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.7A^2
  • XLogP3: -0.1

Experimental Properties

  • PSA: 63.68
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